Cas no 1736-87-4 (1-fluoro-2,3-dimethyl-4-nitro-benzene)

1-Fluoro-2,3-dimethyl-4-nitro-benzene is a fluorinated aromatic compound featuring a nitro group and two methyl substituents on the benzene ring. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both electron-withdrawing (fluoro and nitro) and electron-donating (methyl) groups allows for selective reactivity in substitution and coupling reactions. The compound’s stability and well-defined regiochemistry facilitate controlled functionalization, enhancing its utility in fine chemical manufacturing. High purity grades are available to meet stringent research and industrial requirements, ensuring reproducibility in synthetic applications.
1-fluoro-2,3-dimethyl-4-nitro-benzene structure
1736-87-4 structure
Product Name:1-fluoro-2,3-dimethyl-4-nitro-benzene
CAS No:1736-87-4
MF:C8H8FNO2
MW:169.153025627136
MDL:MFCD05663712
CID:41910
PubChem ID:354335208
Update Time:2025-06-08

1-fluoro-2,3-dimethyl-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dimethyl-4-fluoronitrobenzene
    • 3-Fluoro-6-nitro-o-xylene
    • 3-Fluoro-1,2-dimethyl-6-nitrobenzene
    • 1-fluoro-2,3-dimethyl-4-nitrobenzene
    • 4-fluoro-2,3-dimethyl nitrobenzene
    • 3-FLUORO-6-NITRO-1,2-DIMETHYLBENZENE
    • Benzene,1-fluoro-2,3-diMethyl-4-nitro-
    • 3-FLUORO-6-NITRO-O-XYLENE3-FLUORO-6-NITRO-O-XYLENE
    • 3-Fluoro-6-nitro-o-xylene, 2,3-Dimethyl-1-fluoro-4-nitrobenzene
    • Benzene, 1-fluoro-2,3-dimethyl-4-nitro-
    • KSC534O2T
    • GLDMIZKOJPVEIV-UHFFFAOYSA-N
    • BCP22402
    • SBB065201
    • FCH920246
    • PC7827
    • VZ26
    • 3-Fluoro-1,2-diMethyl-6-nitrobenzene, 98%
    • 1-fluoro-2,3-dimethyl-4-nitro-benzene
    • 2,3-dimethyl-4-fluoro-1-nitro-benzene
    • SY018601
    • A20872
    • J-512541
    • D5187
    • AC-28665
    • 2,3-Dimethyl-4-fluoronitrobenzene;4-fluoro-2,3-dimethyl nitrobenzene
    • DTXSID20641030
    • FT-0633807
    • CS-W003230
    • SCHEMBL1424697
    • DS-14517
    • AKOS005145844
    • MFCD05663712
    • 1736-87-4
    • DB-011199
    • MDL: MFCD05663712
    • Inchi: 1S/C8H8FNO2/c1-5-6(2)8(10(11)12)4-3-7(5)9/h3-4H,1-2H3
    • InChI Key: GLDMIZKOJPVEIV-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(C)=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 169.05400
  • Monoisotopic Mass: 169.05390666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 2.6

Experimental Properties

  • Melting Point: 38.0 to 42.0 deg-C
  • Boiling Point: 110°C/14mmHg(lit.)
  • Flash Point: >110°(230°F)
  • PSA: 45.82000
  • LogP: 2.87390

1-fluoro-2,3-dimethyl-4-nitro-benzene Security Information

1-fluoro-2,3-dimethyl-4-nitro-benzene Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F132180-25g
1-fluoro-2,3-dimethyl-4-nitro-benzene
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¥1543.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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¥29.90 2023-09-02
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1-fluoro-2,3-dimethyl-4-nitro-benzene Production Method

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